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Compound of Interest

Compound Name: Isoquinoline-3-carboxylic acid

Cat. No.: B107793

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for Isoquinoline-3-carboxylic acid, including operational and
disposal plans.

Chemical Identifier:

Name: Isoquinoline-3-carboxylic acid

CAS Number: 6624-49-3

Molecular Formula: C10H7NO2[1][2]

Molecular Weight: 173.17 g/mol [1][2]

Hazard ldentification and Classification:

Isoquinoline-3-carboxylic acid is classified as a hazardous substance. According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), its primary
hazards are:

o Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[3]

o Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[3]
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e Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[1][3]

e Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.[3]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling Isoquinoline-3-
carboxylic acid. The following table summarizes the recommended PPE.

PPE Category Recommended Equipment Specifications and Rationale

) To protect against splashes
] Chemical safety goggles or a i
Eye and Face Protection ) and dust, which can cause
face shield. ] o
serious eye irritation.[3][4]

To prevent skin irritation from
) ] Nitrile or butyl rubber gloves direct contact.[3][5] Gloves
Skin Protection ]
and a lab coat. should be inspected before

use and changed frequently.[4]

. _ To avoid inhalation of dust or
Use in a well-ventilated area. A
_ ] fumes that may cause
) ] NIOSH-approved respirator is ) o
Respiratory Protection ] respiratory irritation.[3][5][6] All
recommended if dust or ) )
handling should ideally occur
aerosols may be generated. ) ]
in a chemical fume hood.[4][6]

) ) ) For handling larger quantities
_ Chemical-resistant suit or _ o
Body Protection or when there is a significant
apron. _ _
risk of splashing.[5]

i To protect feet from potential
Foot Protection Closed-toe shoes. i
spills.

Operational and Disposal Plans
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Adherence to a strict operational protocol and proper disposal are critical for safety and
regulatory compliance.

Operational Plan: Step-by-Step Handling Procedures

e Preparation:

[¢]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][6]

o

Ensure an eyewash station and safety shower are readily accessible.

[e]

Assemble all necessary equipment (e.g., spatulas, glassware, weighing paper) and label
all containers appropriately.

[e]

Do not eat, drink, or smoke in the handling area.[3]
e Donning PPE:

o Put on all required PPE as outlined in the table above before handling the chemical.
e Handling:

o Avoid generating dust.[3]

o Carefully weigh and transfer the chemical.

o If the substance comes into contact with skin, wash the affected area with plenty of soap
and water.[3]

o If the substance gets into the eyes, rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do so. Continue rinsing.[3]

o If inhaled, move the person to fresh air and keep them in a position comfortable for
breathing.[3]

o In case of accidental ingestion, rinse the mouth and seek immediate medical attention.[3]

o Post-Handling:
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o Wash hands thoroughly after handling.[3]
o Decontaminate the work surface and any used equipment.
o Remove PPE carefully to avoid cross-contamination.
Disposal Plan
» Waste Collection:

o All disposable materials contaminated with Isoquinoline-3-carboxylic acid (e.g., gloves,
weighing paper) must be collected in a designated and clearly labeled hazardous waste
container.

» Disposal Method:
o Dispose of the chemical waste in accordance with local, state, and federal regulations.[3]

o The compound may be dissolved in a combustible solvent and incinerated in a chemical
incinerator equipped with an afterburner and scrubber.[4]

o Do not dispose of the material down the drain.[4]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Isoquinoline-3-
carboxylic acid, from preparation to disposal.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-41004/3-Isoquinolinecarboxylic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b107793?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-41004/3-Isoquinolinecarboxylic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://www.benchchem.com/product/b107793?utm_src=pdf-body
https://www.benchchem.com/product/b107793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Work in Fume Hood Don PPE

Y

Assemble Equipment Weigh & Transfer Perform Experiment

A

Decontaminate Area »-| Doff PPE

A

Collect Waste P Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for safe handling of Isoquinoline-3-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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